Cas no 1048330-10-4 ([3-(methoxycarbonyl)-4-methylphenyl]boronic acid)

• Product Name: [3-(methoxycarbonyl)-4-methylphenyl]boronic acid
• CAS No: 1048330-10-4
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• MDL: MFCD13191800
• CID: 1039249
• PubChem ID: 54758887
• Update Time: 2025-10-28

[3-(methoxycarbonyl)-4-methylphenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid
• (3-methoxycarbonyl-4-methylphenyl)boronic acid
• Benzoic acid, 5-borono-2-methyl-, 1-methyl ester
• [3-(methoxycarbonyl)-4-methylphenyl]boronic acid
• 3-(METHOXYCARBONYL)-4-METHYLPHENYLBORONIC ACID
• ACMC-2098db
• AK-95102
• ANW-15117
• CTK8A9088
• KB-206941
• Methyl 5-borono-2-methylbenzoate
• 5-Borono-2-methylbenzoic acid 1-methyl ester
• Benzoic acid,5-borono-2-methyl-,1-methyl ester
• FCH1163584
• BC001730
• OR360185
• AX8239834
• Y3590
• ST24020340
• (3-methoxycarbonyl-4-methylphenyl)boronic ac
• MFCD13191800
• A853628
• SB74688
• Y10146
• CS-B1254
• 1048330-10-4
• (3-(METHOXYCARBONYL)-4-METHYLPHENYL)BORONICACID
• AS-19674
• YRB33010
• DB-084205
• SCHEMBL15516681
• AMY21989
• EN300-314475
• AKOS015893143
• DTXSID10716600

• MDL： MFCD13191800
• Inchi： 1S/C9H11BO4/c1-6-3-4-7(10(12)13)5-8(6)9(11)14-2/h3-5,12-13H,1-2H3
• InChI Key： CDWTTYCJDYKRNE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(B(O)O)C=CC=1C)=O

Computed Properties

• Exact Mass: 194.07500
• Monoisotopic Mass: 194.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 66.76000
• LogP: -0.53860

[3-(methoxycarbonyl)-4-methylphenyl]boronic acid Security Information

• Hazard Statement： H302
• Storage Condition：Inert atmosphere,2-8°C

Additional information on [3-(methoxycarbonyl)-4-methylphenyl]boronic acid

Introduction to [3-(methoxycarbonyl)-4-methylphenyl]boronic Acid (CAS No. 1048330-10-4)

[3-(methoxycarbonyl)-4-methylphenyl]boronic acid is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1048330-10-4, is a derivative of biphenyl and features a boronic acid functional group, making it a valuable intermediate in various synthetic applications. The presence of both a methoxycarbonyl (ester) and a methyl substituent on the phenyl ring imparts unique reactivity and makes it a versatile building block for the development of complex molecules.

The utility of [3-(methoxycarbonyl)-4-methylphenyl]boronic acid stems from its ability to participate in various coupling reactions, particularly the Suzuki-Miyaura cross-coupling, which is a cornerstone of modern organic synthesis. This reaction allows for the formation of carbon-carbon bonds under mild conditions, making it an indispensable tool for constructing biaryl compounds. Biaryl structures are prevalent in many biologically active molecules, including pharmaceuticals and agrochemicals, thereby highlighting the importance of this compound in drug discovery.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The specific arrangement of functional groups in [3-(methoxycarbonyl)-4-methylphenyl]boronic acid makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its potential in the development of inhibitors targeting enzymes involved in inflammatory pathways. These enzymes, such as cyclooxygenase-2 (COX-2), are implicated in various diseases, including arthritis and cancer, making this compound a promising lead for further investigation.

The synthesis of [3-(methoxycarbonyl)-4-methylphenyl]boronic acid typically involves multi-step organic transformations, starting from commercially available precursors. The process often begins with the bromination of 4-methoxybenzoic acid, followed by Suzuki-Miyaura coupling with a boronic ester derivative. This synthetic route underscores the importance of boronic acids as key intermediates in modern organic synthesis. The methoxycarbonyl group not only protects the hydroxyl functionality but also provides a handle for further functionalization, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of [3-(methoxycarbonyl)-4-methylphenyl]boronic acid is its role in fragment-based drug discovery. Fragment-based approaches involve identifying small molecular fragments that bind to target proteins with moderate affinity. These fragments can then be elaborated into lead compounds through iterative optimization. The boronic acid moiety in this compound allows for facile introduction of biaryl fragments into larger molecular frameworks, facilitating the design of high-affinity binders.

Recent advances in computational chemistry have further enhanced the utility of [3-(methoxycarbonyl)-4-methylphenyl]boronic acid. Molecular modeling studies have revealed that the compound can interact with specific residues in target proteins through both hydrophobic and hydrogen bonding interactions. This knowledge has been leveraged to design novel inhibitors with improved pharmacokinetic profiles. For example, virtual screening campaigns have identified derivatives of this compound that exhibit potent activity against kinases, which are overexpressed in many cancers.

The versatility of [3-(methoxycarbonyl)-4-methylphenyl]boronic acid is also evident in its application as a chiral building block. Chirality is a critical factor in drug design, as many therapeutics are optically active and require specific stereochemistry for efficacy. By incorporating chiral auxiliaries or catalysts during synthesis, researchers can generate enantiomerically pure derivatives with tailored biological activity. This approach has been successfully applied to develop enantiomerically enriched analogs with enhanced selectivity and reduced toxicity.

In conclusion, [3-(methoxycarbonyl)-4-methylphenyl]boronic acid (CAS No. 1048330-10-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for constructing biaryl compounds through cross-coupling reactions. Furthermore, its role in fragment-based drug discovery and chiral chemistry underscores its importance as a tool for developing novel therapeutics. As research continues to evolve, it is likely that this compound will play an even greater role in shaping the future of medicinal chemistry.